Cas no 642092-84-0 (1-Pentanamine,5-(4-pyridinylthio)-(9CI))

• Product Name: 1-Pentanamine,5-(4-pyridinylthio)-(9CI)
• CAS No: 642092-84-0
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• CID: 961180
• PubChem ID: 15230124
• Update Time: 2025-04-19

1-Pentanamine,5-(4-pyridinylthio)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanamine,5-(4-pyridinylthio)-(9CI)
• AKOS018615525
• 1-Pentanamine, 5-(4-pyridinylthio)-
• DB-268366
• 642092-84-0

• Inchi： 1S/C10H16N2S/c11-6-2-1-3-9-13-10-4-7-12-8-5-10/h4-5,7-8H,1-3,6,9,11H2
• InChI Key： QCVCAQWCSGJDJI-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)CCCCCN

Computed Properties

• Exact Mass: 196.10341969g/mol
• Monoisotopic Mass: 196.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.2Ų